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Compound of Interest

Compound Name: AZ-5104

Cat. No.: B605732 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZ-5104 is a potent and selective inhibitor of mutant forms of the epidermal growth factor

receptor (EGFR), including those with the L858R/T790M mutations.[1][2][3] It is an active,

demethylated metabolite of the third-generation EGFR tyrosine kinase inhibitor, AZD9291

(osimertinib).[1][2] Due to its significant activity against resistance mutations in non-small cell

lung cancer (NSCLC), AZ-5104 is a critical tool in cancer research and drug development.[3]

Proper preparation of AZ-5104 stock solutions is paramount for obtaining accurate and

reproducible experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for

preparing stock solutions of AZ-5104 due to its excellent solubilizing capacity for this

compound.

This document provides a detailed protocol for the preparation, storage, and handling of AZ-
5104 stock solutions in DMSO for in vitro and in vivo preclinical research applications.
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Property Value Source(s)

CAS Number 1421373-98-9 [1][3]

Molecular Formula C₂₇H₃₁N₇O₂ [1][4][5]

Molecular Weight 485.58 g/mol [1][4][5]

Appearance White to yellow solid [5]

Purity ≥95% [3][6]

Solubility of AZ-5104
Solvent Solubility Source(s)

DMSO ≥ 28 mg/mL (≥ 57.66 mM) [1][2]

30 mg/mL [3]

Ethanol 30 mg/mL [3]

Water < 0.1 mg/mL (insoluble) [1]

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL [3]

Stock Solution Preparation Guide for AZ-5104 in DMSO
Desired Stock
Concentration

Volume of DMSO Mass of AZ-5104 Required

10 mM 1 mL 4.86 mg

20 mM 1 mL 9.71 mg

50 mM 1 mL 24.28 mg

1 mM 2.0594 mL 1 mg

5 mM 0.4119 mL 1 mg

10 mM 0.2059 mL 1 mg
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Experimental Protocols
Materials and Equipment

AZ-5104 powder

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or vials (amber or covered in foil to protect from light)

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves.

Protocol for Preparing a 10 mM AZ-5104 Stock Solution
in DMSO

Safety Precautions: Conduct all procedures within a chemical fume hood or on a bench with

adequate ventilation. Wear appropriate PPE to avoid inhalation, ingestion, or skin contact.

Calculation: To prepare 1 mL of a 10 mM stock solution of AZ-5104 (MW = 485.58 g/mol ),

the required mass is calculated as follows: Mass (g) = Concentration (mol/L) x Volume (L) x

Molecular Weight ( g/mol ) Mass (mg) = 10 mmol/L x 1 mL x 485.58 g/mol = 4.8558 mg

Weighing: Carefully weigh approximately 4.86 mg of AZ-5104 powder using an analytical

balance and transfer it to a sterile microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous, sterile-filtered DMSO to the tube containing the AZ-
5104 powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A brief sonication or gentle warming in a 37°C water bath can be used
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to aid dissolution if necessary. Visually inspect the solution to ensure it is clear and free of

particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in sterile tubes.[7] Store the aliquots at -20°C or -80°C for long-term stability.[5][7] Stock

solutions stored at -20°C are typically stable for at least one year, and for up to two years at

-80°C.[5]

Labeling: Clearly label all aliquots with the compound name ("AZ-5104"), concentration (10

mM), solvent (DMSO), date of preparation, and aliquot volume.

Protocol for Diluting the Stock Solution for Cell-Based
Assays
For cell-based experiments, the high concentration of DMSO in the stock solution must be

diluted to a final concentration that is non-toxic to the cells, typically below 0.5%.[7]

Intermediate Dilution (Optional but Recommended): To avoid precipitation of the compound,

it is advisable to perform a serial dilution. For example, to achieve a final concentration of 10

µM in your cell culture medium:

First, prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to 990

µL of cell culture medium to make a 100 µM solution.

Final Working Solution: Add the appropriate volume of the intermediate solution to your cell

culture wells to reach the desired final concentration. For instance, add 100 µL of the 100 µM

intermediate solution to 900 µL of cell culture medium in a well to achieve a final

concentration of 10 µM.

Control: It is crucial to include a vehicle control in your experiments, which consists of the

same final concentration of DMSO in the cell culture medium without the compound.[7]
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Caption: Workflow for preparing AZ-5104 stock solution in DMSO.
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Caption: Inhibition of the EGFR signaling pathway by AZ-5104.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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